Benzyl 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate

• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol
• IUPAC Name: benzyl 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate
• InChI: InChI=1S/C18H17NO4/c1-13-17(20)23-16(15-10-6-3-7-11-15)19(13)18(21)22-12-14-8-4-2-5-9-14/h2-11,13,16H,12H2,1H3
• InChI Key: USPAXEIEXNCGOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)OC(N1C(=O)OCC2=CC=CC=C2)C3=CC=CC=C3

Description

Benzyl 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate is a complex organic compound that features a piperidine ring, a methoxy group, and a picolinic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzyl 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate typically involves multiple steps. One common method includes the protection of the amine group on the piperidine ring using tert-butoxycarbonyl (Boc) protection.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as crystallization and chromatography are employed to ensure the compound’s purity .

Chemical Reactions Analysis

Types of Reactions

Benzyl 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The picolinic acid moiety can be reduced to form picolinic alcohols.

Substitution: The tert-butoxycarbonyl group can be substituted with other protecting groups or functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents such as trifluoroacetic acid for deprotection of the Boc group.

Major Products

The major products formed from these reactions include various derivatives of the original compound, such as aldehydes, alcohols, and substituted piperidine derivatives .

Scientific Research Applications

Benzyl 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of Benzyl 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate involves its interaction with specific molecular targets. The piperidine ring and picolinic acid moiety can interact with enzymes and receptors, potentially modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Ethyl 6-{4-[(tert-butoxycarbonyl)amino]-1-piperidinyl}nicotinate
• 2-(4-((tert-Butoxycarbonyl)amino)piperidin-1-yl)nicotinic acid

Uniqueness

Benzyl 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate is unique due to its combination of a methoxy group and a picolinic acid moiety, which imparts distinct chemical and biological properties compared to similar compounds .

Synthesis routes and methods

Procedure details

Boron trifluoride diethyl etherate (12.56 mL, 100 mmol) was added to a −78° C. solution of N-carbobenzoxy-dl-alanine (4.47 g, 20 mmol) and benzaldehyde dimethyl acetal (2.97 mL, 19.8 mmol) in diethyl ether (100 mL). After stirring at ambient temperature for 4 days, the reaction mixture was recooled to 0° C., quenched with saturated aqueous sodium bicarbonate and extracted with diethyl ether. The combined organic extracts were dried (sodium sulfate) and concentrated in vacuo. Chromatography over silica eluting with 5-45% ethyl acetate/hexane afforded benzyl 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate.